Cas no 547739-66-2 (2-chloro-5-(chlorosulfonyl)benzoyl chloride)

• Product Name: 2-chloro-5-(chlorosulfonyl)benzoyl chloride
• CAS No: 547739-66-2
• MF: C₇H₃Cl₃O₃S
• MW: 273.520918130875
• MDL: MFCD27925237
• CID: 3385443
• PubChem ID: 54550199
• Update Time: 2025-07-19

2-chloro-5-(chlorosulfonyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• BENZENESULFONYL CHLORIDE, 4-CHLORO-3-(CHLOROCARBONYL)-
• Benzoyl chloride, 2-chloro-5-(chlorosulfonyl)-
• 2-chloro-5-chlorosulfonyl benzoic acid chloroanhydride
• 2-chloro-5-(chlorosulfonyl)benzoyl chloride
• 2-CHLORO-5-(CHLOROSULFONYL)-BENZOYL CHLORIDE
• EN300-286621
• E74686
• ZJIVZMRMIPSRBK-UHFFFAOYSA-N
• 2-CHLORO-5-(CHLOROSULFONYL)-BENZOYLCHLORIDE
• 547739-66-2
• SCHEMBL397333

• MDL： MFCD27925237
• Inchi： 1S/C7H3Cl3O3S/c8-6-2-1-4(14(10,12)13)3-5(6)7(9)11/h1-3H
• InChI Key： ZJIVZMRMIPSRBK-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C(=O)Cl)C=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 271.886848g/mol
• Monoisotopic Mass: 271.886848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-chloro-5-(chlorosulfonyl)benzoyl chloride

Professional Introduction to 2-chloro-5-(chlorosulfonyl)benzoyl chloride (CAS No. 547739-66-2)

2-chloro-5-(chlorosulfonyl)benzoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 547739-66-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both chloro and chlorosulfonyl substituents, make it a valuable building block for constructing complex scaffolds with tailored biological properties.

The significance of 2-chloro-5-(chlorosulfonyl)benzoyl chloride lies in its utility as a key reagent in the synthesis of pharmaceutical intermediates. The chloro group and the chlorosulfonyl group are both highly reactive functional moieties that facilitate various chemical transformations, such as nucleophilic substitution reactions, amidation, and coupling reactions. These reactions are pivotal in the construction of heterocyclic compounds, which are widely prevalent in medicinal chemistry due to their diverse biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. 2-chloro-5-(chlorosulfonyl)benzoyl chloride has been employed in the synthesis of inhibitors for enzymes involved in cancer metabolism, inflammation, and infectious diseases. For instance, studies have demonstrated its role in generating novel benzoyl derivatives that exhibit potent inhibitory effects on kinases and proteases. These findings highlight the compound's potential as a precursor for next-generation drugs.

The structural motif of 2-chloro-5-(chlorosulfonyl)benzoyl chloride also makes it a valuable tool in materials science applications. Researchers have explored its use in the development of advanced polymers and coatings where its reactivity allows for the introduction of functional groups that enhance material properties. Additionally, its stability under various reaction conditions makes it suitable for large-scale industrial processes.

Advances in computational chemistry have further enhanced the understanding of 2-chloro-5-(chlorosulfonyl)benzoyl chloride's reactivity. Molecular modeling studies have predicted its interaction with biological targets, providing insights into how modifications to its structure can improve binding affinity and selectivity. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The synthesis of 2-chloro-5-(chlorosulfonyl)benzoyl chloride itself is an intricate process that requires precise control over reaction conditions to maximize yield and purity. Modern synthetic methodologies have improved the efficiency of its production, making it more accessible for academic and industrial applications. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly effective in optimizing its synthesis while maintaining high quality standards.

In conclusion, 2-chloro-5-(chlorosulfonyl)benzoyl chloride (CAS No. 547739-66-2) is a multifaceted compound with broad utility in pharmaceutical and materials science research. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new applications for this compound, its importance is expected to grow further, contributing to advancements across multiple scientific disciplines.